3-Nitro-L-tyrosine
3-Nitro-L-tyrosine
3-nitro-L-tyrosine is a 3-nitrotyrosine comprising L-tyrosine having a nitro group at the 3-position on the phenyl ring. It is a L-tyrosine derivative, a non-proteinogenic L-alpha-amino acid and a 3-nitrotyrosine. It is an enantiomer of a 3-nitro-D-tyrosine.
3-Nitrotyrosine belongs to the class of organic compounds known as tyrosine and derivatives. Tyrosine and derivatives are compounds containing tyrosine or a derivative thereof resulting from reaction of tyrosine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. 3-Nitrotyrosine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). 3-Nitrotyrosine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 3-nitrotyrosine is primarily located in the cytoplasm.
3-Nitrotyrosine belongs to the class of organic compounds known as tyrosine and derivatives. Tyrosine and derivatives are compounds containing tyrosine or a derivative thereof resulting from reaction of tyrosine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. 3-Nitrotyrosine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). 3-Nitrotyrosine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 3-nitrotyrosine is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
621-44-3
VCID:
VC0030807
InChI:
InChI=1S/C9H10N2O5/c10-6(9(13)14)3-5-1-2-8(12)7(4-5)11(15)16/h1-2,4,6,12H,3,10H2,(H,13,14)
SMILES:
C1=CC(=C(C=C1CC(C(=O)O)N)[N+](=O)[O-])O
Molecular Formula:
C9H10N2O5
Molecular Weight:
226.19 g/mol
3-Nitro-L-tyrosine
CAS No.: 621-44-3
Reference Standards
VCID: VC0030807
Molecular Formula: C9H10N2O5
Molecular Weight: 226.19 g/mol
| CAS No. | 621-44-3 |
|---|---|
| Product Name | 3-Nitro-L-tyrosine |
| Molecular Formula | C9H10N2O5 |
| Molecular Weight | 226.19 g/mol |
| IUPAC Name | 2-amino-3-(4-hydroxy-3-nitrophenyl)propanoic acid |
| Standard InChI | InChI=1S/C9H10N2O5/c10-6(9(13)14)3-5-1-2-8(12)7(4-5)11(15)16/h1-2,4,6,12H,3,10H2,(H,13,14) |
| Standard InChIKey | FBTSQILOGYXGMD-LURJTMIESA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C[C@@H](C(=O)O)N)[N+](=O)[O-])O |
| SMILES | C1=CC(=C(C=C1CC(C(=O)O)N)[N+](=O)[O-])O |
| Canonical SMILES | C1=CC(=C(C=C1CC(C(=O)O)N)[N+](=O)[O-])O |
| Appearance | Assay:≥98%A crystalline solid |
| Physical Description | Solid |
| Description | 3-nitro-L-tyrosine is a 3-nitrotyrosine comprising L-tyrosine having a nitro group at the 3-position on the phenyl ring. It is a L-tyrosine derivative, a non-proteinogenic L-alpha-amino acid and a 3-nitrotyrosine. It is an enantiomer of a 3-nitro-D-tyrosine. 3-Nitrotyrosine belongs to the class of organic compounds known as tyrosine and derivatives. Tyrosine and derivatives are compounds containing tyrosine or a derivative thereof resulting from reaction of tyrosine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. 3-Nitrotyrosine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). 3-Nitrotyrosine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 3-nitrotyrosine is primarily located in the cytoplasm. |
| Synonyms | 3-mononitrotyrosine 3-nitro-L-tyrosine 3-nitrotyrosine 3-nitrotyrosine, (DL)-isomer 3-nitrotyrosine, (L)-isomer nitrotyrosine |
| PubChem Compound | 235719 |
| Last Modified | Nov 11 2021 |
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